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Compound of Interest

Compound Name: Dibutyltin oxide

Cat. No.: B1670442 Get Quote

An In-depth Technical Guide to Dibutyltin Oxide: Properties, Applications, and Biological

Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyltin oxide (DBTO), an organotin compound with the chemical formula (C₄H₉)₂SnO, is a

versatile chemical entity with significant applications in both industrial and research settings.[1]

Its primary CAS number is 818-08-6.[1][2][3][4][5][6][7] This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, experimental protocols

for key applications, and the biological activities of dibutyltin oxide, with a particular focus on

its relevance to drug development professionals.

Physicochemical Properties
Dibutyltin oxide is typically a white to off-white amorphous powder.[7][8] While it is generally

insoluble in water and organic solvents, it can be solubilized in specific solvent systems for

reaction purposes.[1][8]

Table 1: Physical and Chemical Properties of Dibutyltin
Oxide
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Property Value Source(s)

CAS Number 818-08-6 [1][2][3][4][5][6][7]

Molecular Formula C₈H₁₈OSn [2][3][4][7]

Molar Mass 248.94 g/mol [3][4][5][7]

Appearance White to off-white solid/powder [1][7][8][9]

Density 1.5 - 1.6 g/cm³ [1][3][4]

Melting Point >300 °C (decomposes) [1][4][7][9]

Boiling Point >300 °C (decomposes) [4]

Solubility in Water
3.9 - 4.2 mg/L at 20 °C (very

poor)
[3][9][10]

Autoignition Temperature 279 - 525 °C [1][3][4]

Experimental Protocols
Synthesis of Dibutyltin Oxide
A common method for the preparation of dibutyltin oxide involves the hydrolysis of dibutyltin

dichloride with a base, such as sodium hydroxide.[5][9]

Materials:

Dibutyltin dichloride

Sodium hydroxide solution (10% w/v)

n-heptane (surfactant)

Deionized water

Reaction vessel equipped with a stirrer and thermometer

Procedure:
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Charge the reactor with 607.4 g of dibutyltin dichloride and 1.2 g of n-heptane.[9]

Heat the mixture to 60 °C with stirring.[9]

Slowly add 1600 g of a 10% sodium hydroxide solution to the reactor over approximately 2.5

hours.[9]

After the addition is complete, continue stirring the reaction mixture at a constant

temperature for 1 hour.[9]

The resulting dibutyltin oxide precipitates as a solid.

Isolate the product by filtration.

Wash the solid product thoroughly with deionized water to remove any remaining salts.

Dry the purified dibutyltin oxide under a vacuum.

Regioselective Tosylation of Carbohydrates
Dibutyltin oxide is an effective catalyst for the regioselective tosylation of diols and polyols, a

crucial transformation in carbohydrate chemistry.[1][4]

Materials:

Saccharide substrate (e.g., methyl mannoside)

Dibutyltin oxide (catalyst)

Tetrabutylammonium bromide (TBAB)

N,N-Diisopropylethylamine (DIPEA)

p-Toluenesulfonyl chloride (TsCl)

Glass vessel (5-10 mL)

Procedure:
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In a glass vessel, combine the saccharide substrate (0.5 mmol), dibutyltin oxide (12 mg,

0.05 mmol), and TBAB (48 mg, 0.15 mmol).[4]

Grind the solid components together.

Add DIPEA (3-4 equivalents) and TsCl to the mixture.[1][4]

Heat the reaction mixture to 75 °C with stirring. The heterogeneous mixture will gradually

become a homogenous slurry.[1][4]

Monitor the reaction progress by thin-layer chromatography.

Upon completion, quench the reaction and purify the product using standard

chromatographic techniques.

Microwave-Assisted Esterification
Dibutyltin oxide can catalyze esterification reactions, and the use of microwave irradiation can

significantly accelerate the process.[7]

Materials:

Carboxylic acid (e.g., heptanoic acid)

Alcohol (e.g., benzyl alcohol)

Dibutyltin oxide (10 mol%)

Microwave reactor

Procedure:

Combine an equimolar mixture of the carboxylic acid and alcohol in an open tube.[7]

Add 10 mol% of dibutyltin oxide to the mixture.[7]

Place the tube in a monomode microwave reactor and irradiate with 300 W power at 180 °C

for approximately 50 minutes with stirring.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1670442?utm_src=pdf-body
https://www.mdpi.com/2073-4344/11/2/202
https://www.researchgate.net/publication/349023178_Catalytic_Regioselective_Sulfonylation_of_Carbohydrates_with_Dibutyltin_Oxide_under_Solvent-Free_Conditions
https://www.mdpi.com/2073-4344/11/2/202
https://www.researchgate.net/publication/349023178_Catalytic_Regioselective_Sulfonylation_of_Carbohydrates_with_Dibutyltin_Oxide_under_Solvent-Free_Conditions
https://www.mdpi.com/2073-4344/11/2/202
https://www.benchchem.com/product/b1670442?utm_src=pdf-body
https://sciforum.net/manuscripts/1078/original.pdf
https://www.benchchem.com/product/b1670442?utm_src=pdf-body
https://sciforum.net/manuscripts/1078/original.pdf
https://www.benchchem.com/product/b1670442?utm_src=pdf-body
https://sciforum.net/manuscripts/1078/original.pdf
https://sciforum.net/manuscripts/1078/original.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitor the reaction by thin-layer chromatography.

After completion, purify the crude product by flash column chromatography.[7]

Biological Activity and Signaling Pathways
Recent studies have identified dibutyltin compounds as endocrine disruptors that can interact

with nuclear receptors, specifically the Peroxisome Proliferator-Activated Receptor-gamma

(PPARγ) and Retinoid X Receptor-alpha (RXRα).[11][12] This interaction has significant

implications for adipogenesis and inflammatory responses.

Dibutyltin compounds act as partial agonists of PPARγ and, in some cases, RXRα.[11][12] The

activation of the PPARγ/RXRα heterodimer leads to the transcriptional regulation of target

genes involved in adipocyte differentiation and inflammation.[11][12]

Diagram 1: Signaling Pathway of Dibutyltin Oxide
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Caption: Dibutyltin oxide's activation of the PPARγ/RXRα pathway.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the regioselective tosylation of a diol

using dibutyltin oxide as a catalyst.

Diagram 2: Experimental Workflow for Regioselective
Tosylation
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Caption: Workflow for DBTO-catalyzed regioselective tosylation.
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Toxicology and Safety
Dibutyltin oxide is a hazardous substance and should be handled with appropriate safety

precautions. It is toxic if swallowed and can cause skin and severe eye irritation.[13][14]

Prolonged or repeated exposure may cause damage to organs, particularly the thymus.[5][14]

There is also evidence to suggest that it may be a suspected mutagen and teratogen.[13][14]

Table 2: Toxicological Data for Dibutyltin Oxide
Endpoint Species Value Source(s)

LD₅₀ (Oral) Rat 172 - 500 mg/kg [6][10]

LD₅₀ (Dermal) Rat >2000 mg/kg [6]

Eye Irritation Rabbit Corrosive/Severe [6][14]

Skin Irritation Rabbit Irritant [6][13]

Analytical Methods
Several analytical methods are available for the detection and quantification of dibutyltin
oxide. A common approach for analyzing airborne DBTO involves collection on a glass fiber

filter, followed by desorption with 10% acetic acid in toluene and analysis by graphite furnace

atomic absorption spectroscopy (GFAAS).[2] Another method involves derivatization followed

by gas chromatography-mass spectrometry (GC-MS).[15][16]

Conclusion
Dibutyltin oxide is a valuable organotin compound with diverse applications in organic

synthesis, serving as a catalyst for esterification and regioselective sulfonylation reactions. For

drug development professionals, its recently elucidated role as a modulator of the

PPARγ/RXRα signaling pathway presents both potential opportunities for therapeutic

intervention and a critical consideration in toxicological assessments. A thorough understanding

of its properties, handling requirements, and biological effects is essential for its safe and

effective use in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670442#dibutyltin-oxide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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